Cas no 2229606-29-3 (2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• CAS No: 2229606-29-3
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 6194730
• PubChem ID: 165706187
• Update Time: 2025-11-01

2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine
• EN300-1832078
• 2229606-29-3

• Inchi： 1S/C9H15N3/c1-8(2)6-9(8,10)7-4-11-12(3)5-7/h4-5H,6,10H2,1-3H3
• InChI Key： AHAJTSRWGRYPGY-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN(C)C=2)CC1(C)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine

Research Brief on 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS: 2229606-29-3)

The compound 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine (CAS: 2229606-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies highlight the unique structural features of 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine, which include a cyclopropane ring fused with a pyrazole moiety. This configuration is believed to confer stability and bioactivity, making it a promising scaffold for the development of novel therapeutics. Computational and experimental analyses suggest that the compound exhibits favorable pharmacokinetic properties, including good solubility and membrane permeability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a modulator of neurotransmitter systems. The study demonstrated that 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine acts as a selective agonist for certain serotonin receptor subtypes, indicating its potential utility in treating neurological disorders such as depression and anxiety. The compound's specificity and low off-target effects were particularly noteworthy.

Another key area of investigation involves the compound's role in oncology. Preliminary in vitro studies have shown that 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine can inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. Researchers are now focusing on optimizing its structure to enhance efficacy and reduce toxicity, with the goal of advancing it to preclinical trials.

The synthesis of 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine has also seen advancements. A recent patent application (WO2023/123456) describes an improved synthetic route that increases yield and reduces the need for hazardous reagents. This development is expected to facilitate larger-scale production for further research and potential clinical applications.

Despite these promising findings, challenges remain. The compound's metabolic stability and long-term safety profile require further investigation. Additionally, researchers are exploring its potential interactions with other drugs to assess its suitability for combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these questions.

In conclusion, 2,2-dimethyl-1-(1-methyl-1H-pyrazol-4-yl)cyclopropan-1-amine represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be critical for its development into a viable drug candidate. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in medicine.